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Compound of Interest

Compound Name:

(2-Bromo-6-

fluorophenyl)hydrazine

hydrochloride

Cat. No.: B151079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Bromo-6-fluorophenyl)hydrazine hydrochloride is a substituted phenylhydrazine

derivative of interest in synthetic organic chemistry and drug discovery. Its utility as a building

block in the synthesis of novel heterocyclic compounds and potential pharmaceutical agents

necessitates a thorough understanding of its physical and chemical properties. This technical

guide provides a summary of the available physicochemical data for (2-Bromo-6-
fluorophenyl)hydrazine hydrochloride, presented in a clear and accessible format for

researchers and drug development professionals.

Core Physical Properties
A summary of the key physical properties of (2-Bromo-6-fluorophenyl)hydrazine
hydrochloride is presented below.
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Property Value

CAS Number 1049729-31-8

Molecular Formula C₆H₇BrClFN₂

Molecular Weight 241.49 g/mol

Appearance Off-white solid[1]

Melting Point 176-179 °C[1]

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Storage Conditions
Store under inert gas (nitrogen or Argon) at 2-8

°C[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of (2-Bromo-6-
fluorophenyl)hydrazine hydrochloride are not readily available in the public domain. The

following represents a general experimental workflow for the characterization of a novel

chemical entity, which would be applicable for determining the properties of the title compound.

General Experimental Workflow for Physicochemical
Characterization
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Synthesis of (2-Bromo-6-fluorophenyl)hydrazine hydrochloride Purification (e.g., Recrystallization) NMR Spectroscopy (¹H, ¹³C, ¹⁹F)Mass SpectrometryHPLC (Purity Assessment)Elemental Analysis Melting Point Determination (e.g., Capillary Method)Solubility Studies (in various solvents)pKa Determination (e.g., Potentiometric Titration)

2-Bromo-6-fluoroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (2-
Bromo-6-fluorophenyl)hydrazine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b151079#2-bromo-6-fluorophenyl-hydrazine-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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